Cas no 1745-60-4 (5-Chloropentan-1-amine hydrochloride)

• Product Name: 5-Chloropentan-1-amine hydrochloride
• CAS No: 1745-60-4
• MF: C₅H₁₃Cl₂N
• MW: 158.069419622421
• CID: 2782401
• PubChem ID: 18949894
• Update Time: 2025-07-02

5-Chloropentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• DTXSID00596771
• 5-chloropentan-1-amine;hydrochloride
• MXMGNWPTOBCQIL-UHFFFAOYSA-N
• 5-CHLOROPENTAN-1-AMINEHYDROCHLORIDE
• 5-chloropentylamine hydrochloride
• 966-284-1
• SCHEMBL1128194
• 1745-60-4
• 5-Chloropentan-1-aminato(4-)--hydrogen chlorido(4-) (1/1)
• 5-CHLOROPENTAN-1-AMINE HYDROCHLORIDE
• EN300-7590819
• 1-Pentanamine, 5-chloro-, hydrochloride (1:1)
• 5-Chloropentan-1-amine hydrochloride

• Inchi： 1S/C5H12ClN.ClH/c6-4-2-1-3-5-7;/h1-5,7H2;1H
• InChI Key： MXMGNWPTOBCQIL-UHFFFAOYSA-N
• SMILES： ClCCCCCN.Cl

Computed Properties

• Exact Mass: 157.0425048Da
• Monoisotopic Mass: 157.0425048Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5-Chloropentan-1-amine hydrochloride

Research Brief on 5-Chloropentan-1-amine hydrochloride (CAS: 1745-60-4): Recent Advances and Applications

5-Chloropentan-1-amine hydrochloride (CAS: 1745-60-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This brief aims to summarize the latest research developments, applications, and mechanistic insights related to this compound. Recent studies have highlighted its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. Its structural features, including the reactive chlorine and amine functional groups, make it a valuable building block for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Chloropentan-1-amine hydrochloride as a precursor for the synthesis of novel beta-lactamase inhibitors. The study demonstrated that the compound's reactivity allows for efficient incorporation into heterocyclic scaffolds, which are critical for combating antibiotic-resistant bacterial strains. The findings underscore its potential in addressing the global challenge of antimicrobial resistance (AMR).

Another recent investigation, featured in ACS Chemical Biology, focused on the compound's role in the development of targeted cancer therapies. By conjugating 5-Chloropentan-1-amine hydrochloride with tumor-specific ligands, researchers successfully engineered prodrugs that exhibit selective cytotoxicity toward cancer cells. This approach minimizes off-target effects and enhances therapeutic efficacy, paving the way for next-generation oncology treatments.

From a mechanistic perspective, computational studies have provided insights into the compound's interactions with biological targets. Molecular docking simulations revealed that the chloroalkyl chain of 5-Chloropentan-1-amine hydrochloride facilitates hydrophobic interactions with enzyme active sites, while the protonated amine group engages in hydrogen bonding. These interactions are crucial for its role as a molecular scaffold in drug design.

In addition to its pharmaceutical applications, 5-Chloropentan-1-amine hydrochloride has also been employed in materials science. A 2024 report in Advanced Materials documented its use in the synthesis of functionalized polymers with tunable properties. The compound's ability to act as a cross-linking agent has enabled the development of smart materials for drug delivery and tissue engineering.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of 5-Chloropentan-1-amine hydrochloride. Recent advancements in green chemistry have addressed some of these issues, with studies demonstrating improved yields and reduced environmental impact through catalytic methods. These developments are critical for ensuring the compound's sustainable use in industrial and research settings.

In conclusion, 5-Chloropentan-1-amine hydrochloride (CAS: 1745-60-4) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to materials engineering, highlight its versatility and potential for future innovations. Ongoing studies are expected to further elucidate its mechanistic roles and expand its utility in addressing unmet medical and technological needs.